Cas no 30363-01-0 (1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-)

• Product name: 1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-
• CAS No: 30363-01-0
• MF: C₂₁H₁₃N₅O₄
• MW: 399.35902
• CID: 311751
• PubChem ID: 35222

1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-bis(3-nitrophenyl)-6-phenyl-
• 2,4-BIS(M-NITROPHENYL)-6-PHENYL-S-TRIAZINE
• 2,4-bis(3-nitrophenyl)-6-phenyl-1,3,5-triazine
• DTXSID40275255
• 30363-01-0

• Inchi： InChI=1S/C21H13N5O4/c27-25(28)17-10-4-8-15(12-17)20-22-19(14-6-2-1-3-7-14)23-21(24-20)16-9-5-11-18(13-16)26(29)30/h1-13H
• InChI Key： WDIRHVPKEINPNH-UHFFFAOYSA-N
• SMILES： O=[N+](C1=CC=CC(C2N=C(C3C=CC=CC=3)N=C(C3C=CC=C([N+]([O-])=O)C=3)N=2)=C1)[O-]

Computed Properties

• Exact Mass: 399.09689
• Monoisotopic Mass: 399.096754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 130

Experimental Properties

• Density: 1.383
• Boiling Point: 663.1°Cat760mmHg
• Flash Point: 354.8°C
• Refractive Index: 1.666
• PSA: 124.95